3,4,5-triethoxy-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzamide

• IUPAC Name: 3,4,5-triethoxy-N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]benzamide
• InChI: InChI=1S/C21H25N5O5/c1-5-29-17-12-14(13-18(30-6-2)19(17)31-7-3)20(27)22-15-8-10-16(11-9-15)26-21(28)25(4)23-24-26/h8-13H,5-7H2,1-4H3,(H,22,27)
• InChI Key: XNAKBCDQKNPEPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=CC=C(C=C2)N3C(=O)N(N=N3)C
• Molecular Formula: C21H25N5O5
• Molecular Weight: 427.5 g/mol
• CAS No.: 1396814-52-0

Description

3,4,5-triethoxy-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C21H25N5O5 and its molecular weight is 427.461. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activity

Research has shown that derivatives of benzamide compounds can exhibit significant anticancer activities. For example, a study by Ravinaik et al. (2021) demonstrated that substituted benzamides possess moderate to excellent anticancer activity against various cancer cell lines, indicating the potential of benzamide derivatives in cancer therapy (Ravinaik, M. V. Rao, P. P. Rao, D. Ramachandran, & D. Reddy, 2021).

Antimicrobial Applications

The development of novel antimicrobial agents is a critical area of research, with benzamide derivatives showing promising results. For instance, the synthesis and characterization of benzamide-based compounds have led to the discovery of new molecules with broad-spectrum antimicrobial activity against bacterial and fungal strains, as reported in a study by Vikas Padalkar et al. (2014) (Padalkar, V. D. Gupta, K. Phatangare, V. Patil, P. G. Umape, & N. Sekar, 2014).

Herbicidal Activities

The exploration of benzamide derivatives for herbicidal applications has also been noted, where certain compounds demonstrate effective weed control. A study by Bao (2008) highlights the synthesis of benzamide derivatives with favorable herbicidal activity, suggesting the potential agricultural applications of these compounds (Bao, 2008).

Light-Emitting Diodes (LEDs)

In the field of electronics, benzamide derivatives have been utilized in the development of organic light-emitting diodes (OLEDs) with high efficiency and low roll-off. A study by Fu-Lin Zhang et al. (2016) on iridium(III) complexes bearing oxadiazol-substituted amide ligands showcases the potential of these materials in creating efficient OLEDs (Zhang, W. Li, Y. Yu, Y.-M. Jing, D. Ma, F.-L. Zhang, S. Li, C. Guangxiu, Z. Li, G. Guo, B. Wei, D. Zhang, L. Duan, C. Li, Y. Feng, & B. Zhai, 2016).